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Compound of Interest

Compound Name: Tert-butyl 3-bromobenzoate

Cat. No.: B1330606

An In-depth Technical Guide to the Physical Properties of Tert-butyl 3-bromobenzoate

This technical guide provides a comprehensive overview of the core physical properties of tert-
butyl 3-bromobenzoate, tailored for researchers, scientists, and professionals in drug
development. This document presents quantitative data in a structured format, details relevant
experimental methodologies, and includes visual workflows for key experimental procedures.

Core Physical and Chemical Properties

Tert-butyl 3-bromobenzoate is a chemical compound frequently utilized as an intermediate in
organic synthesis.[1] Its molecular structure consists of a benzene ring substituted with a
bromine atom and a tert-butyl ester group.[1]

Table 1: Physical and Chemical Properties of Tert-butyl 3-bromobenzoate
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Property Value Reference
CAS Number 69038-74-0 [112][3114]
Molecular Formula C11H13BrO2 [L112][31[41[5]
Molecular Weight 257.12 g/mol [11[3]
Appearance Colorless to pale yellow liquid [1][5]
Density 1.331 g/cm3 [2]

Boiling Point 283°C at 760 mmHg [2]

Flash Point 125°C [2]
Refractive Index 1.529 [2]

Vapor Pressure 0.00324 mmHg at 25°C [2]

Sparingly soluble in water.[1]
Solubility Miscible with ethanaol,
chloroform, and ethyl acetate.

Sealed in a dry place at room
Storage
temperature.[1][6]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a liquid compound such as tert-butyl 3-bromobenzoate.

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[7][8] For pure compounds, it is a characteristic physical property.[9]

Methodology:

A common method for determining the boiling point of a small liquid sample is the Thiele tube
or micro boiling point method.[7]
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Sample Preparation: A small amount (a few milliliters) of tert-butyl 3-bromobenzoate is
placed into a small test tube or fusion tube.[7][10]

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the liquid with the
open end submerged.[7]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele
tube filled with mineral oil) and heated gently.[7]

Observation: As the temperature rises, a steady stream of bubbles will emerge from the
capillary tube. The heat source is then removed.

Boiling Point Reading: The temperature at which the bubbling stops and the liquid begins to
enter the capillary tube is recorded as the boiling point.[7]
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Workflow for Boiling Point Determination

Determination of Density

Density is the mass of a substance per unit volume. For liquids, this is typically measured using
a pycnometer or by the straightforward mass/volume method.[11]

Methodology:
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e Mass of Empty Container: The mass of a clean, dry measuring cylinder or pycnometer is
accurately measured using an electronic balance.[11][12]

e Volume Measurement: A known volume of tert-butyl 3-bromobenzoate is added to the
measuring cylinder. The volume is read from the bottom of the meniscus.[11]

e Mass of Filled Container: The mass of the measuring cylinder containing the liquid is
measured.[11][12]

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the filled cylinder. The density is then calculated using the formula:
p=m/V.[11]

Mass Measurement
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l

Weigh Cylinder with Liquid (m2)

l Volume Measurement

Calculate Liquid Mass (m = m2 - m1) Add Known Volume of Liquid (V)
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Workflow for Density Determination

Determination of Solubility
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Qualitative solubility tests can indicate the polarity and presence of certain functional groups.

Methodology:

Sample and Solvent Preparation: A small, measured amount of tert-butyl 3-bromobenzoate
(e.g., 25 mg or 0.05 mL) is placed in a test tube.[13]

e Solvent Addition: A small volume of the chosen solvent (e.g., 0.75 mL of water) is added in
portions.[13]

e Mixing: After each addition, the test tube is shaken vigorously to promote dissolution.[13]

o Observation: The mixture is observed to see if the solute completely dissolves. The
compound's solubility is then classified (e.g., soluble, sparingly soluble, insoluble). This
process is repeated with various solvents (e.g., water, ethanol, diethyl ether, 5% HCI, 5%
NaOH) to create a solubility profile.[13][14]
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Workflow for Solubility Determination

Logical Relationships of Physical Properties

The physical properties of a compound like tert-butyl 3-bromobenzoate are interconnected
and are determined by its molecular structure.
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Interrelation of Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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